Cas no 338392-06-6 (1-(2-Methyl-1H-indol-4-yl)oxy-3-(1-pyrrolidinyl)-2-propanol)

• Product Name: 1-(2-Methyl-1H-indol-4-yl)oxy-3-(1-pyrrolidinyl)-2-propanol
• CAS No: 338392-06-6
• MDL: MFCD01315608
• CID: 4646772
• Update Time: 2025-10-20

1-(2-Methyl-1H-indol-4-yl)oxy-3-(1-pyrrolidinyl)-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-METHYL-1H-INDOL-4-YLOXY)-3-PYRROLIDIN-1-YL-PROPAN-2-OL
• 1-[(2-METHYL-1H-INDOL-4-YL)OXY]-3-(1-PYRROLIDINYL)-2-PROPANOL
• 1-Pyrrolidineethanol, α-[[(2-methyl-1H-indol-4-yl)oxy]methyl]-
• 1-(2-Methyl-1H-indol-4-yl)oxy-3-(1-pyrrolidinyl)-2-propanol

• MDL： MFCD01315608

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-(2-Methyl-1H-indol-4-yl)oxy-3-(1-pyrrolidinyl)-2-propanol

Research Briefing on 1-(2-Methyl-1H-indol-4-yl)oxy-3-(1-pyrrolidinyl)-2-propanol (CAS: 338392-06-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds in drug discovery and development. Among these, 1-(2-Methyl-1H-indol-4-yl)oxy-3-(1-pyrrolidinyl)-2-propanol (CAS: 338392-06-6) has emerged as a compound of interest due to its unique structural features and potential pharmacological applications. This briefing aims to provide an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound 1-(2-Methyl-1H-indol-4-yl)oxy-3-(1-pyrrolidinyl)-2-propanol is characterized by an indole core substituted with a methyl group at the 2-position and a propanol side chain at the 4-position, further modified with a pyrrolidine moiety. This structural configuration suggests potential interactions with various biological targets, including receptors and enzymes involved in signal transduction pathways. Recent studies have explored its synthesis through multi-step organic reactions, optimizing yield and purity for further biological evaluation.

In vitro studies have demonstrated that this compound exhibits moderate to high affinity for specific G-protein-coupled receptors (GPCRs), particularly those implicated in neurological and cardiovascular disorders. Preliminary data indicate that it may act as a modulator of adrenergic receptors, which could have implications for the treatment of hypertension and anxiety disorders. However, further validation through in vivo models is required to confirm these findings and assess its pharmacokinetic properties.

Another area of interest is the compound's potential as an anti-inflammatory agent. Recent research has shown that 1-(2-Methyl-1H-indol-4-yl)oxy-3-(1-pyrrolidinyl)-2-propanol can inhibit the production of pro-inflammatory cytokines in macrophage cell lines. This effect is believed to be mediated through the suppression of NF-κB signaling, a key pathway in inflammatory responses. These findings suggest its possible application in the management of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as metabolic stability, oral bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Recent efforts have focused on synthesizing analogs with improved pharmacological profiles, aiming to enhance selectivity and reduce toxicity.

In conclusion, 1-(2-Methyl-1H-indol-4-yl)oxy-3-(1-pyrrolidinyl)-2-propanol represents a promising scaffold for drug discovery, with potential applications in neurology, cardiology, and immunology. Ongoing research is expected to further elucidate its mechanism of action and therapeutic potential, paving the way for preclinical development. Future studies should prioritize comprehensive toxicological assessments and in vivo efficacy studies to validate its utility as a lead compound in medicinal chemistry.